Cas no 169328-87-4 (Thiophene, 2-bromo-3,4-dimethyl-)

Thiophene, 2-bromo-3,4-dimethyl-, is a brominated thiophene derivative characterized by its distinct molecular structure featuring methyl groups at the 3- and 4-positions and a bromine atom at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient construction of complex heterocyclic systems. The methyl groups contribute to steric and electronic modulation, influencing regioselectivity in further derivatization. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research and industrial applications requiring precise functionalization of thiophene scaffolds.

Thiophene, 2-bromo-3,4-dimethyl- structure

169328-87-4 structure

Product Name:Thiophene, 2-bromo-3,4-dimethyl-

CAS No:169328-87-4

MF:C₆H₇BrS

MW:191.088779687881

MDL:MFCD26516706

CID:1356269

PubChem ID:59169075

Update Time:2025-10-16

Thiophene, 2-bromo-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Thiophene, 2-bromo-3,4-dimethyl-
- 2-bromo-3,4-dimethylthiophene
- 169328-87-4
- AT33035
- SCHEMBL3559932
- DTXSID40731189
- MDL： MFCD26516706
- Inchi： 1S/C6H7BrS/c1-4-3-8-6(7)5(4)2/h3H,1-2H3
- InChI Key： GRXMHBKEDYKMND-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(C)=CS1

Computed Properties

Exact Mass: 189.94521
Monoisotopic Mass: 189.94518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 84.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

Thiophene, 2-bromo-3,4-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D618305-1g	2-Bromo-3,4-dimethyl-thiophene	169328-87-4	95%	1g	$685	2024-08-03
eNovation Chemicals LLC	D618305-1g	2-Bromo-3,4-dimethyl-thiophene	169328-87-4	95%	1g	$685	2025-02-20
eNovation Chemicals LLC	D618305-1g	2-Bromo-3,4-dimethyl-thiophene	169328-87-4	95%	1g	$685	2025-02-20